Cas no 893736-35-1 (2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 893736-35-1
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• MDL: MFCD06802259
• CID: 2811709
• Update Time: 2025-05-20

2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Benzyloxyphenyl)benzoic acid
• BB 0223310

• MDL： MFCD06802259
• Inchi： 1S/C20H16O3/c21-20(22)17-12-10-16(11-13-17)18-8-4-5-9-19(18)23-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,21,22)
• InChI Key： UBLGWDLMXZLHFB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid

Recent Advances in the Study of 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid (CAS: 893736-35-1)

The compound 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid (CAS: 893736-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its benzyloxy and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key advancements in the study of this compound is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have successfully utilized 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid as a building block for the development of novel kinase inhibitors. These inhibitors have demonstrated efficacy in targeting specific pathways involved in cancer cell proliferation and inflammation. The compound's unique structural features allow for versatile chemical modifications, making it a valuable tool in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the anti-inflammatory properties of derivatives synthesized from 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid. The results indicated that these derivatives could effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development involves the use of this compound in the design of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. Preliminary data from cell-based assays and animal models have shown that these inhibitors can induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells. These findings highlight the compound's potential as a lead candidate for anticancer drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid derivatives. Researchers are currently investigating strategies to improve their solubility, bioavailability, and metabolic stability. Advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a crucial role in overcoming these hurdles.

In conclusion, 2'-(Benzyloxy)[1,1'-biphenyl]-4-carboxylic acid (CAS: 893736-35-1) represents a versatile and promising scaffold in drug discovery. Its applications in anti-inflammatory and anticancer research, coupled with ongoing efforts to optimize its derivatives, underscore its potential as a valuable tool in the development of next-generation therapeutics. Future studies will likely focus on further elucidating its mechanisms of action and translating these findings into clinical applications.